Cas no 1414469-59-2 (TAE-1)

• Product name: TAE-1
• CAS No: 1414469-59-2
• MF: C₃₉H₅₁I₃N₆O₉
• MW: 1128.57046723366
• MDL: MFCD28118982
• CID: 2952529
• PubChem ID: 91885432

TAE-1 Chemical and Physical Properties

Names and Identifiers

• 2,2′,2′-[1,3,5-Triazine-2,4,6-triyltris(oxy-4,1-phenylenecarbonyloxy)]tris[N,N,N-trimethyl-ethanaminium tri-iodide
• TAE-1
• TAE-1 >=98% (HPLC)
• 2,2',2"-[1,3,5-Triazine-2,4,6-triyltris(oxy-4,1- phenylenecarbonyloxy)]tris[N,N,N-trimethyl- ethanaminium] triiodid
• 2-[4-[[4,6-bis[4-[2-(trimethylazaniumyl)ethoxycarbonyl]phenoxy]-1,3,5-triazin-2-yl]oxy]benzoyl]oxyethyl-trimethylazanium;triiodide
• 2,2',2''-((4,4',4''-((1,3,5-triazine-2,4,6-triyl)tris(oxy))tris(benzoyl))tris(oxy))tris(N,N,N-trimethylethan-1-aminium) iodide
• EX-A4823
• 2,2',2'-[1,3,5-Triazine-2,4,6-triyltris(oxy-4,1-phenylene carbonyloxy)]tris[N,N,N-trimethyl -ethanaminium]triiodide
• TAE-1?
• GLXC-03355
• 2,2',2'-[1,3,5-Triazine-2,4,6-triyltris(oxy-4,1-phenylenecarbonyloxy)]tris[N,N,N-trimethyl-ethanaminium tri-iodide
• AS-16395
• 2,2',2'-[1,3,5-Triazine-2,4,6-triyltris(oxy-4,1-phenylenecarbonyloxy)]tris[N,N,N-trimethyl-ethanaminium] triiodide
• HY-115650
• CS-0104243
• F90278
• AKOS037643430
• DA-58244
• AC-36608
• [2-(4-{[4,6-BIS(4-{[2-(TRIMETHYLAMMONIO)ETHOXY]CARBONYL}PHENOXY)-1,3,5-TRIAZIN-2-YL]OXY}BENZOYLOXY)ETHYL]TRIMETHYLAZANIUM TRIIODIDE
• 1414469-59-2

• MDL： MFCD28118982
• Inchi： 1S/C39H51N6O9.3HI/c1-43(2,3)22-25-49-34(46)28-10-16-31(17-11-28)52-37-40-38(53-32-18-12-29(13-19-32)35(47)50-26-23-44(4,5)6)42-39(41-37)54-33-20-14-30(15-21-33)36(48)51-27-24-45(7,8)9;;;/h10-21H,22-27H2,1-9H3;3*1H/q+3;;;/p-3
• InChI Key： SGOMELGTKOLYEZ-UHFFFAOYSA-K
• SMILES： [I-].[I-].[I-].N1C(OC2C=CC(C(OCC[N+](C)(C)C)=O)=CC=2)=NC(OC2C=CC(C(OCC[N+](C)(C)C)=O)=CC=2)=NC=1OC1C=CC(C(OCC[N+](C)(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 1128.0852g/mol
• Monoisotopic Mass: 1128.0852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 57
• Rotatable Bond Count: 21
• Complexity: 1010
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble5mg/mL, clear (warmed)
• Vapor Pressure: No data available

TAE-1 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C